Cas no 852816-09-2 (1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-,ethyl ester)

• Product name: 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-,ethyl ester
• CAS No: 852816-09-2
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 1835675
• PubChem ID: 69147388

1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-,ethyl ester
• ethyl 3-(4-(benzyloxy)phenyl)-1-methyl-1H-pyrazole-5-carboxylate
• 852816-09-2
• DA-34203
• SCHEMBL4692188

• Inchi： InChI=1S/C20H20N2O3/c1-3-24-20(23)19-13-18(21-22(19)2)16-9-11-17(12-10-16)25-14-15-7-5-4-6-8-15/h4-13H,3,14H2,1-2H3
• InChI Key： YVZQQJKOTGVAMB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.4Ų